N-(4-chlorophenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C19H18ClN3O
• Molecular Weight: 339.8 g/mol
• IUPAC Name: N-(4-chlorophenyl)-1-(2-ethylphenyl)-5-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C19H18ClN3O/c1-3-14-6-4-5-7-18(14)23-13(2)17(12-21-23)19(24)22-16-10-8-15(20)9-11-16/h4-12H,3H2,1-2H3,(H,22,24)
• InChI Key: NCNQOCMGEAUVAM-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1N2C(=C(C=N2)C(=O)NC3=CC=C(C=C3)Cl)C

Description

N-(4-chlorophenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide, also known as CEP-33779, is a small molecule inhibitor of the protein kinase IKKβ. It has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. In

Mechanism of Action

N-(4-chlorophenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide acts as a selective inhibitor of IKKβ, which phosphorylates IκBα, leading to its degradation and the release of NF-κB. Inhibition of IKKβ by N-(4-chlorophenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide prevents the activation of NF-κB, which is involved in various cellular processes, including inflammation, apoptosis, and immune response.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide has been shown to have a variety of biochemical and physiological effects. In preclinical studies, it has been shown to reduce tumor growth, inflammation, and autoimmune responses. It has also been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, and to increase the production of anti-inflammatory cytokines, such as IL-10. Furthermore, N-(4-chlorophenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide has been shown to reduce the activation of immune cells, such as T cells and B cells, and to decrease the production of antibodies.

Advantages and Limitations for Lab Experiments

N-(4-chlorophenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide has several advantages as a tool for studying the NF-κB signaling pathway. It is a selective inhibitor of IKKβ, which allows for the specific inhibition of this pathway without affecting other cellular processes. It has also been shown to have low toxicity in preclinical studies. However, there are also limitations to the use of N-(4-chlorophenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide in lab experiments. It has limited solubility in water, which can make it difficult to use in certain assays. Additionally, its effectiveness may vary depending on the cell type and the experimental conditions.

Future Directions

There are several potential future directions for the study of N-(4-chlorophenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide. One area of research is the development of more potent and selective inhibitors of IKKβ. Another area of research is the exploration of the potential therapeutic applications of N-(4-chlorophenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide in various diseases, including cancer, inflammation, and autoimmune disorders. Additionally, the use of N-(4-chlorophenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide in combination with other therapies, such as chemotherapy or immunotherapy, may be explored to enhance its therapeutic efficacy. Finally, the development of novel drug delivery systems for N-(4-chlorophenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide may improve its solubility and bioavailability, allowing for more effective use in lab experiments and potential clinical applications.
Conclusion:
N-(4-chlorophenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide is a small molecule inhibitor of the protein kinase IKKβ, which has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. Its selective inhibition of the NF-κB signaling pathway makes it a valuable tool for studying this pathway in lab experiments. While there are limitations to its use, there are also several potential future directions for the study of N-(4-chlorophenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide, including the development of more potent and selective inhibitors, the exploration of its therapeutic applications, and the development of novel drug delivery systems.

Synthesis Methods

The synthesis of N-(4-chlorophenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide involves several steps, including the reaction of 4-chloroaniline with 2-ethylphenylboronic acid, followed by the reaction of the resulting intermediate with 5-methyl-1H-pyrazole-4-carboxylic acid. The final product is obtained after purification by column chromatography and recrystallization.

Scientific Research Applications

N-(4-chlorophenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of IKKβ, a key regulator of the NF-κB signaling pathway, which is involved in various cellular processes, including inflammation, apoptosis, and immune response. N-(4-chlorophenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide has been studied in preclinical models of cancer, inflammation, and autoimmune disorders, and has shown promising results in reducing tumor growth, inflammation, and autoimmune responses.